Cas no 871332-72-8 (4-Chloro-3-(t-butylcarbamoyl)phenylboronic acid)

• Product Name: 4-Chloro-3-(t-butylcarbamoyl)phenylboronic acid
• CAS No: 871332-72-8
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• MDL: MFCD07783864
• CID: 719316
• PubChem ID: 44886935
• Update Time: 2025-09-28

4-Chloro-3-(t-butylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(tert-Butylcarbamoyl)-4-chlorophenyl)boronic acid
• 4-Chloro-3-(tert-butylcarbamoyl)benzeneboronic acid
• (3-(tert-Butylcarbamoyl)-4-chlorophenyl)-boronic acid
• [3-(tert-butylcarbamoyl)-4-chlorophenyl]boronic acid
• 4-Chloro-3-(t-butylcarbamoyl)phenylboronic acid
• Boronic acid,B-[4-chloro-3-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-
• 871332-72-8
• AKOS015849968
• 4-Methanesulfonylbenzylaminehydrochloride
• BS-22491
• CS-0174763
• A862792
• 4-Chloro-3-(tert-butylcarbamoyl)phenylboronic acid
• I12562
• (3-(tert-Butylcarbamoyl)-4-chlorophenyl)boronicacid
• MFCD07783864
• DTXSID70661223
• AM87297
• 3-(TERT-BUTYLCARBAMOYL)-4-CHLOROPHENYLBORONIC ACID

• MDL： MFCD07783864
• Inchi： 1S/C11H15BClNO3/c1-11(2,3)14-10(15)8-6-7(12(16)17)4-5-9(8)13/h4-6,16-17H,1-3H3,(H,14,15)
• InChI Key： IKECDENKFPRPDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.08300
• Monoisotopic Mass: 255.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 250-256℃
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 69.56000
• LogP: 0.93900
• Vapor Pressure: No data available

4-Chloro-3-(t-butylcarbamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)